Cas no 101714-02-7 (4(3H)-Pteridinone,2-amino-5,6-dihydro-6-hydroxy-)

4(3H)-Pteridinone,2-amino-5,6-dihydro-6-hydroxy- structure
101714-02-7 structure
Product Name:4(3H)-Pteridinone,2-amino-5,6-dihydro-6-hydroxy-
CAS No:101714-02-7
MF:C6H7N5O2
MW:181.152079820633
CID:124726
PubChem ID:136219617
Update Time:2025-04-18

4(3H)-Pteridinone,2-amino-5,6-dihydro-6-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Pteridinone,2-amino-5,6-dihydro-6-hydroxy-
    • 2-AMINO-5,6-DIHYDROPTERIDINE-4,6-DIOL
    • 2-amino-6-hydroxy-5,6-dihydro-1H-pteridin-4-one
    • 4,6-Pteridinediol,2-amino-5,6-dihydro-(6CI)
    • 2-amino-6-hydroxy-5,6-dihydro-3H-pteridin-4-one
    • ACMC-20m4qs
    • AG-D-09074
    • CTK4A0149
    • 2-Amino-6-hydroxy-5,6-dihydropteridin-4(1H)-one
    • 101714-02-7
    • DTXSID90695707
    • Inchi: 1S/C6H7N5O2/c7-6-10-4-3(5(13)11-6)9-2(12)1-8-4/h1-2,9,12H,(H3,7,10,11,13)
    • InChI Key: GMDQUBDUVXXSCQ-UHFFFAOYSA-N
    • SMILES: OC1C=NC2=C(C(NC(N)=N2)=O)N1

Computed Properties

  • Exact Mass: 181.06011
  • Monoisotopic Mass: 181.06
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -2.2
  • Topological Polar Surface Area: 112Ų

Experimental Properties

  • PSA: 112.1
  • LogP: -1.28570
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